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Introduction

Mercury (Hg), a potent neurotoxin emitted from coal-fired power plants, poses significant
environmental and health risks.[1] Regulations such as the Mercury and Air Toxics Standards
(MATS) in the United States necessitate high-efficiency mercury removal from flue gas.[1][2]
Elemental mercury (HgP), the primary form of mercury in coal combustion flue gas, is difficult to
capture with conventional air pollution control devices (APCDs).[3] Calcium bromide (CaBrz)
has emerged as a cost-effective and efficient chemical additive to enhance the capture of
mercury by oxidizing elemental mercury to a more reactive and water-soluble form, mercuric
bromide (HgBr2).[3][4] This allows for its subsequent removal in existing APCDs like wet flue
gas desulfurization (WFGD) systems, electrostatic precipitators (ESPs), and fabric filters (FFs).

[3]
Mechanism of Action

The application of calcium bromide for mercury control involves a series of chemical reactions
initiated by its injection into the high-temperature zones of a coal-fired boiler or the flue gas
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stream.

o Thermal Decomposition: At the elevated temperatures within the boiler (typically >800°C),
calcium bromide decomposes to release bromine species.[3]

o Formation of Reactive Bromine: The released bromine can form various reactive species,
including bromine radicals (Bre) and molecular bromine (Brz2). A key intermediate is hydrogen
bromide (HBr), which forms from the reaction of bromine with water vapor in the flue gas.[4]

[5]

o Oxidation of Elemental Mercury: The reactive bromine species, particularly Brz, readily
oxidize elemental mercury (HgP) to its oxidized form, mercuric bromide (HgBr2).[3][4] The
simplified overall reaction is: Hg® + Br2 — HgBr2

e Enhanced Capture: Oxidized mercury (HgBrz2) is more soluble in water and has a higher
propensity to adsorb onto fly ash particles compared to elemental mercury.[2] This enhanced
reactivity and solubility allow for its efficient capture by downstream air pollution control
devices:

o Wet Flue Gas Desulfurization (WFGD) Systems: HgBr2 is readily absorbed into the
agueous slurry of the WFGD scrubber.

o Electrostatic Precipitators (ESPs) and Fabric Filters (FFs): HgBr2 adsorbs onto fly ash
particles, which are then collected by these particulate control devices.

The effectiveness of calcium bromide can be influenced by the presence of a Selective
Catalytic Reduction (SCR) system for NOx control, which can enhance mercury oxidation.[2]

Quantitative Data on Mercury Removal

The efficacy of calcium bromide in promoting mercury oxidation and overall removal is
dependent on several factors, including the injection rate, coal type, and the configuration of
the air pollution control devices.
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Experimental Protocols

Protocol 1: Bench-Scale Evaluation of Calcium Bromide

for Mercury Oxidation
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Objective: To determine the effectiveness of calcium bromide in oxidizing elemental mercury

in a simulated coal combustion flue gas.

Materials:

Tube furnace

Quartz reactor tube

Mass flow controllers for simulated flue gas components (N2, Oz, COz, SOz, NOx, H20)
Elemental mercury vapor generator

Calcium bromide solution of known concentration

Syringe pump for CaBr:z injection

Mercury speciation analysis system (e.g., based on the Ontario Hydro Method)

Data acquisition system

Procedure:

System Setup: Assemble the tube furnace with the quartz reactor tube. Connect the mass
flow controllers to create a simulated flue gas with a composition representative of a coal-
fired power plant (e.g., 75% N2z, 10% COz, 5% Oz, 10% H20, 500 ppm SOz, 300 ppm NOX).

Mercury Generation: Activate the elemental mercury vapor generator to introduce a stable
concentration of HgP into the simulated flue gas stream (e.g., 10-20 pg/m3).

Temperature Control: Heat the tube furnace to the desired reaction temperature, simulating
the conditions in a full-scale boiler (e.g., 800-1100°C).

Calcium Bromide Injection: Utilize the syringe pump to inject the calcium bromide solution
into the heated zone of the reactor at a controlled rate. Vary the injection rate to achieve
different bromine-to-mercury molar ratios.
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» Mercury Speciation Analysis: At the outlet of the reactor, continuously draw a sample of the
flue gas into the mercury speciation analysis system to determine the concentrations of
elemental mercury (Hg®) and oxidized mercury (Hg2*).

o Data Collection: Record the temperatures, gas flow rates, calcium bromide injection rate,
and the concentrations of Hg® and Hg?+.

o Calculate Oxidation Efficiency: Determine the mercury oxidation efficiency using the
following formula: Efficiency (%) = [Hg2*]/ ([Hg°] + [Hg?*]) * 100

Protocol 2: Mercury Speciation in Flue Gas using the
Ontario Hydro Method

Objective: To quantify the different species of mercury (elemental, oxidized, and particulate-
bound) in a flue gas sample. This method is crucial for evaluating the performance of mercury
control technologies like calcium bromide injection.

Apparatus:
» Heated probe and filter to collect particulate-bound mercury (Hgp).
o A series of impingers placed in an ice bath.

e Impingers 1, 2, and 3: Containing a chilled agueous solution of potassium chloride (KCI) to
capture oxidized mercury (Hg?*).[8]

e Impinger 4: Containing a chilled aqueous acidic solution of hydrogen peroxide to capture any
remaining Hg?* and initiate the oxidation of elemental mercury.[8]

e Impingers 5, 6, and 7: Containing chilled acidic solutions of potassium permanganate
(KMnOa) to oxidize and capture elemental mercury (Hg°).[8]

 Silica gel impinger to remove moisture.
e Vacuum pump and flow meter.

Procedure:
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Sample Extraction: Withdraw a sample of flue gas isokinetically from the sampling port
through the heated probe and filter.[8] The filter will capture particulate-bound mercury.

Oxidized Mercury Capture: The gas then passes through the KCI impingers where the
oxidized mercury is absorbed into the solution.[8]

Elemental Mercury Capture: The remaining gas stream, containing elemental mercury, flows
through the hydrogen peroxide and potassium permanganate impingers, where the Hg° is
oxidized and captured.[8]

Sample Recovery: After the sampling run, the contents of the impingers and the filter are
carefully recovered.

Chemical Analysis: The collected liquid samples and the filter are analyzed for their mercury
content using techniques like Cold Vapor Atomic Absorption Spectroscopy (CVAAS) or Cold
Vapor Atomic Fluorescence Spectroscopy (CVAFS).

Data Interpretation: The results from the analysis of the different impinger solutions and the
filter provide the concentrations of particulate-bound, oxidized, and elemental mercury in the
flue gas sample.
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Caption: Mercury oxidation pathway using calcium bromide.
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Caption: Bench-scale experimental workflow.
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Caption: Factors influencing mercury removal efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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